Cas no 71859-81-9 (2-chloro-5-ethyl-1,3,4-thiadiazole)

• Product Name: 2-chloro-5-ethyl-1,3,4-thiadiazole
• CAS No: 71859-81-9
• MF: C₄H₅ClN₂S
• MW: 148.613898038864
• MDL: MFCD17011731
• CID: 568381
• PubChem ID: 329777027
• Update Time: 2025-11-02

2-chloro-5-ethyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole,2-chloro-5-ethyl-
• 2-chloro-5-ethyl-1,3,4-Thiadiazole
• 2-alogeno-1,3,4-tiadiazolo-5-etili
• 2-Chlor-5-ethyl-1,3,4-thiadiazol
• 2-chloro-5-ethyl-[1,3,4]thiadiazole
• 2-cloro-5-etil-1,3,4-tiadiazolo
• 2-Ethyl-5-chloro-1,3,4-thiadiazole
• AC1L5NIR
• AC1Q3Q11
• Aethyl-chlor-[1,3,4]thiadiazol
• AR-1E1484
• CTK5D5162
• ethyl-chloro-[1,3,4]thiadiazole
• NSC75708
• SureCN2600113
• FT-0709458
• DTXSID60291457
• CLUNMUKPUZKTQF-UHFFFAOYSA-N
• 2-Chloro-5-ethyl-1,3,4-thiadiazole #
• CS-0225975
• AKOS005145552
• 71859-81-9
• NSC-75708
• 2-Chloro-5-ethyl-1,3,4-thiadiazole, AldrichCPR
• AT18983
• LS-05897
• MFCD17011731
• EN300-1253728
• SCHEMBL2600113
• DB-074485
• 1,3,4-Thiadiazole, 2-chloro-5-ethyl-
• ALBB-017811
• 2-chloro-5-ethyl-1,3,4-thiadiazole

• MDL： MFCD17011731
• Inchi： 1S/C4H5ClN2S/c1-2-3-6-7-4(5)8-3/h2H2,1H3
• InChI Key： CLUNMUKPUZKTQF-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(CC)S1

Computed Properties

• Exact Mass: 147.98635
• Monoisotopic Mass: 147.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 234.1°C at 760 mmHg
• Flash Point: 95.4°C
• Refractive Index: 1.553
• PSA: 25.78

2-chloro-5-ethyl-1,3,4-thiadiazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-chloro-5-ethyl-1,3,4-thiadiazole

Comprehensive Guide to 2-Chloro-5-ethyl-1,3,4-thiadiazole (CAS No. 71859-81-9): Properties, Applications, and Market Insights

2-Chloro-5-ethyl-1,3,4-thiadiazole (CAS No. 71859-81-9) is a heterocyclic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This sulfur- and nitrogen-containing molecule is part of the thiadiazole family, known for its versatile chemical properties and broad applicability. In this article, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this compound, while addressing frequently asked questions by researchers and industry professionals.

The molecular formula of 2-chloro-5-ethyl-1,3,4-thiadiazole is C₄H₅ClN₂S, with a molecular weight of 148.61 g/mol. Its unique structure combines a thiadiazole ring with chloro and ethyl substituents, contributing to its reactivity and functional utility. The compound typically appears as a colorless to pale yellow liquid with a distinct odor, and it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Researchers often inquire about "synthesis of 2-chloro-5-ethyl-1,3,4-thiadiazole"—it is commonly prepared through cyclization reactions of thiosemicarbazides or via halogenation of pre-formed thiadiazole derivatives.

One of the most prominent applications of 2-chloro-5-ethyl-1,3,4-thiadiazole is in the development of crop protection agents. The compound serves as a key intermediate in the synthesis of fungicides and herbicides, particularly those targeting fungal pathogens in cereals and vegetables. Recent studies highlight its role in creating "next-generation agrochemicals" with improved environmental profiles, addressing growing concerns about sustainable agriculture. Industry searches for "thiadiazole derivatives in agriculture" reflect this trend, as farmers and manufacturers seek eco-friendly alternatives.

In pharmaceutical research, 2-chloro-5-ethyl-1,3,4-thiadiazole has shown promise as a building block for drug discovery. The thiadiazole scaffold is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making it valuable for medicinal chemistry. Recent publications explore its potential in "anticancer drug development" and "antimicrobial resistance solutions," two of the most searched topics in biomedical literature. Researchers are particularly interested in how modifications to the ethyl and chloro groups can enhance bioactivity.

Material scientists have also explored applications of 2-chloro-5-ethyl-1,3,4-thiadiazole in polymer chemistry and corrosion inhibition. The compound's ability to coordinate with metals and form stable complexes makes it useful for creating specialty polymers with tailored properties. Online queries about "thiadiazole-based corrosion inhibitors" have increased by 40% year-over-year, reflecting industrial demand for advanced materials in harsh environments.

The global market for thiadiazole derivatives is projected to grow at a CAGR of 5.2% from 2023 to 2030, driven by expanding applications in agriculture and pharmaceuticals. Asia-Pacific currently dominates production, with major manufacturers focusing on "high-purity 2-chloro-5-ethyl-1,3,4-thiadiazole" for research and industrial use. Recent patents disclose innovative synthesis methods that improve yield and reduce byproducts, addressing another common search query: "green chemistry approaches for thiadiazole synthesis."

Environmental and safety considerations are frequently discussed regarding 2-chloro-5-ethyl-1,3,4-thiadiazole. While not classified as hazardous under standard regulations, proper handling procedures should be followed in laboratory and industrial settings. Researchers often search for "thiadiazole biodegradation studies" and "eco-toxicity data," indicating strong interest in sustainable chemical development.

Future research directions for 2-chloro-5-ethyl-1,3,4-thiadiazole include exploration of its electronic properties for organic semiconductors and further optimization of its biological activities. The compound's versatility ensures it will remain a focus of innovation across multiple disciplines. As evidenced by search trends, queries combining "thiadiazole" with "renewable energy applications" and "precision medicine" are rising, pointing to exciting interdisciplinary opportunities.